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Compound of Interest

Compound Name: 2-Methyl-4-nitroanisole

Cat. No.: B018480 Get Quote

Abstract
This document provides a comprehensive guide to the safe handling, storage, and disposal of

2-Methyl-4-nitroanisole (CAS No. 50741-92-9). As a member of the nitroaromatic compound

class, 2-Methyl-4-nitroanisole presents specific hazards that necessitate rigorous safety

protocols. These guidelines are intended for researchers, scientists, and drug development

professionals to establish a self-validating system of safety, ensuring personnel protection and

experimental integrity. The protocols herein are grounded in established chemical safety

principles and data from authoritative sources, explaining the causality behind each procedural

step.

Hazard Identification and Risk Assessment
2-Methyl-4-nitroanisole is an organic compound that requires careful risk assessment before

handling. Its hazard profile is primarily defined by its acute toxicity and potential for serious eye

irritation, characteristic of many nitroaromatic compounds.[1] The electron-withdrawing nature

of the nitro group significantly influences the molecule's reactivity and biological activity, making

it resistant to oxidative degradation and conferring toxic properties.[1]

1.1. GHS Classification and Health Effects

A thorough understanding of the Globally Harmonized System (GHS) classifications is the first

step in a dynamic risk assessment.
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Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[2][3][4]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[2][3]

Causality of Hazards:

Acute Oral Toxicity (H302): If ingested, the compound can cause harmful effects. The

precautionary statement P270 ("Do not eat, drink or smoke when using this product") is a

critical administrative control to prevent accidental ingestion.[2][3] In case of swallowing,

immediate medical attention should be sought, and the victim should rinse their mouth.[2]

Eye Irritation (H319): Direct contact with the eyes can cause significant irritation. This

necessitates the mandatory use of eye protection, such as safety glasses with side-shields

or chemical goggles conforming to EN166 or NIOSH standards.[2][5]

While specific carcinogenicity and mutagenicity data for 2-Methyl-4-nitroanisole are not as

prevalent, the broader class of nitroaromatic compounds is known for these risks.[1] For

instance, related isomers like 2-nitroanisole and 4-nitroanisole are suspected of causing

cancer.[6][7] Therefore, it is prudent to handle 2-Methyl-4-nitroanisole with the assumption of

potential chronic effects and minimize exposure through all routes.

1.2. Physicochemical Properties and Associated Risks
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Property Value
Implication for
Safety

Source(s)

Molecular Formula C₈H₉NO₃ - [3]

Molecular Weight 167.16 g/mol

Used for

concentration

calculations.

Appearance
Off-white to brown

solid/liquid
Visual identification. [3][5]

Melting Point 61-64 °C

Solid at room

temperature, requiring

careful handling to

avoid dust generation.

Boiling Point 154 °C at 19 hPa

Low volatility at STP,

but heating will

increase inhalation

risk.

[5]

Flash Point 113 °C (closed cup)

Combustible. Must be

kept away from

ignition sources.

[5]

Solubility
Very slightly soluble in

water (0.53 g/L)

Spills may not be

easily diluted with

water; environmental

contamination is a

concern.

[3]

Hierarchy of Controls: A Systematic Approach to
Minimizing Exposure
To ensure maximum safety, a hierarchical approach to hazard control must be implemented.

This framework prioritizes the most effective control measures, with personal protective

equipment (PPE) considered the last line of defense.
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Hierarchy of Controls for 2-Methyl-4-nitroanisole

Elimination (Most Effective)
Not Feasible

Substitution
Investigate less hazardous alternatives

If elimination is not possible...

Engineering Controls
Chemical fume hood, ventilated balance enclosure

If substitution is not possible...

Administrative Controls
SOPs, training, designated work areas

Supplement with...

Personal Protective Equipment (PPE)
Gloves, lab coat, eye protection (Least Effective)

As the final layer of protection...
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Spill Detected

Assess Hazard & Scope
Alert personnel in the immediate area

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain & Clean Up
Cover with inert absorbent material (sand, vermiculite).

Sweep up without creating dust.

Collect Waste
Place in a suitable, closed, labeled container for disposal.

Decontaminate Area
Wash the spill area with soap and water.

Dispose of Waste
Follow institutional hazardous waste procedures.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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